Cas no 1783357-67-4 (3-bromo-2,5-difluorophenol)

• Product Name: 3-bromo-2,5-difluorophenol
• CAS No: 1783357-67-4
• MF: C₆H₃BrF₂O
• MW: 208.988228082657
• MDL: MFCD28528419
• CID: 4613875
• PubChem ID: 84676527
• Update Time: 2025-06-14

3-bromo-2,5-difluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD28528419
• D96236
• 1783357-67-4
• SCHEMBL22112025
• EN300-1644751
• Phenol, 3-bromo-2,5-difluoro-
• 3-Bromo-2,5-difluorophenol
• 3-bromo-2,5-difluorophenol

• MDL： MFCD28528419
• Inchi： 1S/C6H3BrF2O/c7-4-1-3(8)2-5(10)6(4)9/h1-2,10H
• InChI Key： OJPJPHFMKZULBS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)O)F

Computed Properties

• Exact Mass: 207.93353g/mol
• Monoisotopic Mass: 207.93353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 3-bromo-2,5-difluorophenol

Comprehensive Overview of 3-Bromo-2,5-difluorophenol (CAS No. 1783357-67-4): Properties, Applications, and Industry Insights

3-Bromo-2,5-difluorophenol (CAS No. 1783357-67-4) is a halogenated phenolic compound gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a brominated difluorophenol derivative, it serves as a versatile intermediate in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, making it valuable for cross-coupling reactions and nucleophilic substitutions.

Recent studies highlight the growing demand for fluorinated building blocks like 3-bromo-2,5-difluorophenol in drug discovery. With the pharmaceutical industry's focus on fluorine-containing drugs (which constitute ~30% of FDA-approved small molecules), this compound's role in synthesizing bioactive molecules has become increasingly prominent. Researchers particularly value its ability to modulate lipophilicity and metabolic stability when incorporated into drug candidates—a key consideration in developing CNS-targeting therapeutics and antimicrobial agents.

From a synthetic chemistry perspective, CAS 1783357-67-4 offers distinct advantages. The ortho-fluorine and para-bromo arrangement creates electronic asymmetry that facilitates regioselective transformations—a property leveraged in constructing complex heterocycles. Recent publications demonstrate its utility in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, with the bromo group serving as an excellent leaving group while the fluorines maintain positional stability during reactions.

Environmental and regulatory considerations surrounding halogenated phenols have prompted innovations in the production of 3-bromo-2,5-difluorophenol. Modern synthetic routes emphasize atom economy and reduced waste generation, aligning with green chemistry principles. Advanced purification techniques including crystallization optimization and chromatography-free isolation methods have improved the compound's accessibility for research purposes while maintaining high purity standards (>98% HPLC).

The compound's physicochemical properties warrant special attention. With a molecular weight of 209.0 g/mol and characteristic hydrogen-bonding capacity from its phenolic hydroxyl group, 3-bromo-2,5-difluorophenol exhibits balanced solubility in both polar aprotic solvents (DMF, DMSO) and moderately polar organic solvents (EtOAc, CH2Cl2). This dual solubility profile makes it particularly useful in multistep synthesis workflows. Its melting point (82-85°C) and stability under inert atmospheres further enhance handling characteristics for industrial applications.

Emerging applications in material science have expanded the utility of CAS 1783357-67-4. Researchers are exploring its incorporation into liquid crystal materials and organic electronic components, where the fluorine atoms contribute to desired dielectric properties. The compound's ability to serve as a ligand precursor in coordination chemistry has also been demonstrated in recent catalysis studies, particularly for palladium-mediated transformations.

Quality control protocols for 3-bromo-2,5-difluorophenol typically involve HPLC-UV analysis, 1H/19F NMR spectroscopy, and mass spectrometry characterization. The compound's distinct 19F NMR signature (showing characteristic coupling patterns between fluorines and the aromatic proton) serves as a valuable analytical fingerprint. Storage recommendations generally suggest protection from light and moisture at temperatures below 25°C to ensure long-term stability.

Market trends indicate steady growth in demand for difluorinated aromatic intermediates like 3-bromo-2,5-difluorophenol, driven by pharmaceutical R&D in kinase inhibitors and GPCR modulators. The compound's commercial availability has improved significantly, with multiple suppliers now offering gram-to-kilogram quantities to accommodate both discovery-phase and process chemistry needs. Current pricing reflects the specialized nature of its production, typically ranging between $80-$120 per gram for research quantities.

Future research directions may explore continuous flow synthesis approaches to 1783357-67-4 production, potentially improving yield and scalability. There's also growing interest in developing derivatization libraries from this core structure to expand structure-activity relationship (SAR) studies in medicinal chemistry programs. As synthetic methodologies advance, particularly in C-F bond activation chemistry, new applications for this versatile building block will likely emerge across chemical disciplines.